1-(3,3-dimethoxy-2,2-dimethylpropyl)azetidine
Overview
Description
1-(3,3-Dimethoxy-2,2-dimethylpropyl)azetidine is a chemical compound with the molecular formula C₁₀H₂₄N₂O₂ It is a derivative of azetidine, a four-membered nitrogen-containing heterocycle, with a 3,3-dimethoxy-2,2-dimethylpropyl group attached to the nitrogen atom
Preparation Methods
Synthetic Routes and Reaction Conditions: 1-(3,3-Dimethoxy-2,2-dimethylpropyl)azetidine can be synthesized through several synthetic routes. One common method involves the reaction of azetidine with 3,3-dimethoxy-2,2-dimethylpropyl chloride under suitable reaction conditions, such as the presence of a base like triethylamine and a solvent like dichloromethane. The reaction typically proceeds at room temperature and requires careful control of reaction time to avoid side reactions.
Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions using continuous flow reactors or batch reactors. The choice of reactor type depends on factors such as the desired scale, reaction kinetics, and safety considerations. Purification of the final product is achieved through techniques like recrystallization or column chromatography to ensure high purity and yield.
Chemical Reactions Analysis
Types of Reactions: 1-(3,3-Dimethoxy-2,2-dimethylpropyl)azetidine can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate can be used to oxidize the compound, leading to the formation of corresponding oxo derivatives.
Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) can be employed to reduce the compound, resulting in the formation of reduced derivatives.
Substitution: Nucleophilic substitution reactions can be carried out using nucleophiles like alkyl halides in the presence of a base.
Major Products Formed: The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of this compound, which can be further utilized in different chemical processes.
Scientific Research Applications
1-(3,3-Dimethoxy-2,2-dimethylpropyl)azetidine has several scientific research applications across various fields:
Chemistry: It serves as a building block for the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.
Biology: The compound can be used as a probe in biological studies to investigate enzyme-substrate interactions and metabolic pathways.
Industry: Its unique chemical properties make it useful in the development of advanced materials and chemical processes.
Mechanism of Action
The mechanism by which 1-(3,3-dimethoxy-2,2-dimethylpropyl)azetidine exerts its effects depends on its specific application. For example, in drug discovery, the compound may interact with molecular targets such as enzymes or receptors, leading to the modulation of biological pathways. The exact molecular targets and pathways involved would vary based on the specific context in which the compound is used.
Comparison with Similar Compounds
1-(3,3-Dimethoxy-2,2-dimethylpropyl)azetidine can be compared with other similar compounds, such as 1-(2,2-dimethylpropyl)azetidine and 1-(3,3-dimethoxypropyl)azetidine. These compounds share the azetidine core but differ in the nature of the substituent groups attached to the nitrogen atom. The presence of the dimethoxy group in this compound imparts unique chemical and physical properties, making it distinct from its analogs.
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Properties
CAS No. |
2694728-95-3 |
|---|---|
Molecular Formula |
C10H21NO2 |
Molecular Weight |
187.3 |
Purity |
95 |
Origin of Product |
United States |
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